Cas no 3813-69-2 (pentan-2-yl 4-methylbenzenesulfonate)

• Product Name: pentan-2-yl 4-methylbenzenesulfonate
• CAS No: 3813-69-2
• MF: C₁₂H₁₈O₃S
• MW: 242.334522724152
• CID: 923077
• PubChem ID: 99753
• Update Time: 2025-07-18

pentan-2-yl 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• pentan-2-yl 4-methylbenzenesulfonate
• 1-Methylbutyl tosylate
• 2-< p-Toluolsulfonyloxy> -pentan
• 2-amyl tosylate
• 2-pentanol tosylate
• 2-Pentanol, 4-methylbenzenesulfonate
• 2-Pentanol, p-toluenesulfonate
• 2-Pentyl p-toluenesulfonate
• 2-Pentyl tosylate
• 2-Pentyl-< 4-toluol> -sulfonat
• amp
• BRN 2417601
• OSWR D1
• p-Toluenesulfonic acid, 2-pentyl ester
• Toluol-4-sulfonsaeure-(1-methyl-butylester)
• WLN: 3Y1&amp
• p-Toluenesulfonic acid 1-methylbutyl ester
• NSC-203383
• MFCD01679641
• CS-0259483
• 3813-69-2
• 4-11-00-00251 (Beilstein Handbook Reference)
• SCHEMBL3634964
• 2-Pentanol, 2-(4-methylbenzenesulfonate)
• WLN: 3Y1&OSWR D1
• NSC 203383
• p-toluenesulfonic acid 1-methyl-butyl ester
• DTXSID50884014
• G57924
• methylbutanol tosylate
• EN300-7348355
• Pentan-2-yl 4-methylbenzene-1-sulfonate
• NSC203383

• Inchi： 1S/C12H18O3S/c1-4-5-11(3)15-16(13,14)12-8-6-10(2)7-9-12/h6-9,11H,4-5H2,1-3H3
• InChI Key： HQSHAZLGVDYADJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C)CCC

Computed Properties

• Exact Mass: 242.09774
• Monoisotopic Mass: 242.098
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.1
• Boiling Point: 343.9°C at 760 mmHg
• Flash Point: 161.8°C
• Refractive Index: 1.502
• PSA: 43.37
• LogP: 3.96970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters

Additional information on pentan-2-yl 4-methylbenzenesulfonate

Comprehensive Analysis of Pentan-2-yl 4-methylbenzenesulfonate (CAS No. 3813-69-2): Properties, Applications, and Industry Insights

Pentan-2-yl 4-methylbenzenesulfonate (CAS No. 3813-69-2) is an organic sulfonate ester with a wide range of applications in chemical synthesis, pharmaceuticals, and material science. This compound, also known as 2-pentyl tosylate, is characterized by its unique molecular structure, combining a pentan-2-yl group with a 4-methylbenzenesulfonate moiety. Its versatility makes it a valuable intermediate in organic reactions, particularly in nucleophilic substitution and esterification processes.

In recent years, the demand for specialized sulfonate esters like Pentan-2-yl 4-methylbenzenesulfonate has surged due to their role in green chemistry and sustainable manufacturing. Researchers are increasingly exploring its potential as a low-toxicity alternative to traditional reagents, aligning with global trends toward eco-friendly chemical processes. The compound's stability and solubility in organic solvents further enhance its utility in industrial applications.

One of the most frequently searched questions about CAS No. 3813-69-2 relates to its synthesis and purification methods. The compound is typically prepared through the reaction of pentan-2-ol with p-toluenesulfonyl chloride in the presence of a base, yielding high purity under controlled conditions. Advanced techniques such as column chromatography and recrystallization are often employed to isolate the product, ensuring compliance with pharmaceutical-grade standards.

The pharmaceutical industry has shown growing interest in Pentan-2-yl 4-methylbenzenesulfonate as a building block for drug development. Its ability to act as a protecting group or alkylating agent makes it indispensable in the synthesis of active pharmaceutical ingredients (APIs). Recent studies highlight its use in prodrug formulations, where its controlled release properties improve bioavailability—a hot topic in modern drug delivery systems.

From an SEO perspective, terms like "buy Pentan-2-yl 4-methylbenzenesulfonate" and "3813-69-2 suppliers" rank highly in search engines, reflecting commercial interest. Manufacturers emphasize its high-purity grades (e.g., >98%) and customized packaging to meet diverse research needs. Additionally, forums frequently discuss its storage conditions (recommended at 2-8°C under inert gas) and handling precautions, addressing user concerns about stability and shelf life.

Innovative applications of CAS No. 3813-69-2 extend to material science, where it serves as a modifier in polymer coatings and adhesives. Its sulfonate group enhances thermal resistance and adhesion properties, making it relevant for industries prioritizing high-performance materials. This aligns with the rising demand for lightweight, durable composites in automotive and aerospace sectors—a key trend in 2024.

Analytical characterization of Pentan-2-yl 4-methylbenzenesulfonate involves techniques like NMR spectroscopy, HPLC-MS, and FTIR, which are critical for quality control. Researchers often query "NMR peaks for 3813-69-2" or "MSDS data," underscoring the need for accessible technical documentation. Reputable suppliers provide detailed certificates of analysis (CoA) to ensure transparency and regulatory compliance.

Environmental and safety profiles of 2-pentyl tosylate are another focal point. While it is not classified as hazardous under major regulatory frameworks, proper waste disposal protocols are emphasized to minimize ecological impact. This resonates with the broader push for green chemistry metrics and corporate sustainability goals—a dominant theme in chemical industry discourse.

In conclusion, Pentan-2-yl 4-methylbenzenesulfonate (CAS No. 3813-69-2) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, coupled with rigorous quality standards, position it as a compound of enduring relevance. As research continues to uncover new uses, its role in advancing sustainable technologies and precision synthesis will likely expand, answering the evolving needs of science and industry.